trans-Methyl 4-amino-1-benzylpiperidine-3-carboxylate hydrochloride

• IUPAC Name: methyl (3S,4S)-4-amino-1-benzylpiperidine-3-carboxylate;hydrochloride
• InChI: InChI=1S/C14H20N2O2.ClH/c1-18-14(17)12-10-16(8-7-13(12)15)9-11-5-3-2-4-6-11;/h2-6,12-13H,7-10,15H2,1H3;1H/t12-,13-;/m0./s1
• InChI Key: JDJLOUBQBCYCEN-QNTKWALQSA-N
• Canonical SMILES: COC(=O)C1CN(CCC1N)CC2=CC=CC=C2.Cl
• Isomeric SMILES: COC(=O)[C@H]1CN(CC[C@@H]1N)CC2=CC=CC=C2.Cl
• Molecular Formula: C14H21ClN2O2
• Molecular Weight: 284.78 g/mol

Description

Trans-Methyl 4-amino-1-benzylpiperidine-3-carboxylate hydrochloride, also known by its CAS Number 1398504-05-6, is a synthetic organic compound. It is a white to yellow solid with a molecular weight of 284.79.

Molecular Structure Analysis

The InChI code for this compound is 1S/C14H20N2O2.ClH/c1-18-14(17)12-10-16(8-7-13(12)15)9-11-5-3-2-4-6-11;/h2-6,12-13H,7-10,15H2,1H3;1H/t12-,13-;/m0./s1. This code provides a detailed description of the molecule’s structure, including its stereochemistry.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 284.79. It is a white to yellow solid. It is stored at a temperature of 2-8°C.

Scientific Research Applications

Synthesis of Donepezil Hydrochloride

Donepezil hydrochloride, a significant compound in the treatment of Alzheimer's disease, is synthesized from methyl piperidine-4-carboxylate, which undergoes a series of chemical reactions including N-benzylation and Swern oxidation. This process illustrates the critical role of piperidine derivatives in medicinal chemistry (Bing, 2005).

Asymmetric Benzylation in Synthesis

The asymmetric benzylation of methyl 4-oxo-3-piperidinecarboxylate, a process key in the production of biologically active compounds, demonstrates the importance of these compounds in creating chiral 3-benzylpiperidine backbones. This method provides a route to synthesize compounds with potential biological activities (Wang, Zhao, Xue, & Chen, 2018).

Transformation into trans-and cis-2-arylpiperidine-3-carboxylates

The transformation of arylmethylideneamines into trans-methyl 1-alkyl-2-arylpiperidine-3-carboxylates highlights the versatility of these compounds in synthesizing various molecular structures. These transformations are significant for producing compounds with varied chemical properties and potential pharmacological applications (D’hooghe, Dejaegher, & Kimpe, 2008).

Synthesis of trans-3-amino-1-benzylpiperidin-4-ols

The synthesis of trans-3-amino-1-benzylpiperidin-4-ols showcases the potential of these compounds as intermediates for antitumor alkaloids. The regio- and stereospecific aminolysis of 1-benzyl-3,4-epoxypiperidine is a significant step in creating stereochemical analogues of certain alkaloids (Grishina et al., 2017).

Development of Novel Tetrahydroisoquinolinones

The synthesis of novel tetrahydroisoquinolinones using a diastereoselective reaction highlights the application of these piperidine derivatives in creating compounds with pharmacological interest. This includes the incorporation of various pharmacophoric substituents for potential medical applications (Kandinska, Kozekov, & Palamareva, 2006).

Synthesis of Piperidinones as SP Antagonists

The preparation of substituted piperidinones shares similarities with common SP antagonists, indicating potential activities in this domain. The synthesis of these compounds from piperidine-3-carboxylic acid is an example of how these derivatives can be applied in developing new pharmacological agents (Burdzhiev & Stanoeva, 2010).

Safety and Hazards

The compound has several hazard statements: H302, H315, H319, H335. These indicate that it may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation. Precautionary statements include P280 (wear protective gloves/protective clothing/eye protection/face protection), and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).